4-methyl-3-(4-morpholinylsulfonyl)-N-(2-nitrophenyl)benzamide
Overview
Description
4-methyl-3-(4-morpholinylsulfonyl)-N-(2-nitrophenyl)benzamide, also known as GW 501516 or Cardarine, is a synthetic drug that was initially developed for the treatment of metabolic and cardiovascular diseases. It belongs to the class of drugs known as selective androgen receptor modulators (SARMs) and has been found to have a number of potential applications in scientific research.
Mechanism of Action
4-methyl-3-(4-morpholinylsulfonyl)-N-(2-nitrophenyl)benzamide 501516 works by activating the peroxisome proliferator-activated receptor delta (PPARδ), a nuclear receptor that plays a key role in the regulation of energy metabolism. Activation of PPARδ leads to increased fatty acid oxidation and glucose uptake, which in turn leads to increased endurance and improved performance.
Biochemical and Physiological Effects:
This compound 501516 has been found to have a number of biochemical and physiological effects. It has been shown to increase the expression of genes involved in fatty acid oxidation and glucose uptake, leading to increased endurance and improved performance. It has also been found to have anti-inflammatory and neuroprotective effects, making it a potential candidate for the treatment of a variety of diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-methyl-3-(4-morpholinylsulfonyl)-N-(2-nitrophenyl)benzamide 501516 for lab experiments is its ability to increase endurance and improve performance in animal models, making it a useful tool for studying the effects of exercise and physical activity on various physiological systems. However, one of the limitations of this compound 501516 is its potential for off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are a number of potential future directions for research on 4-methyl-3-(4-morpholinylsulfonyl)-N-(2-nitrophenyl)benzamide 501516. One area of interest is the potential use of this compound 501516 for the treatment of muscle wasting and other conditions that result in decreased physical activity. Another area of interest is the potential use of this compound 501516 for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to better understand the potential off-target effects of this compound 501516 and to develop strategies for minimizing these effects.
Scientific Research Applications
4-methyl-3-(4-morpholinylsulfonyl)-N-(2-nitrophenyl)benzamide 501516 has been found to have a number of potential applications in scientific research. It has been shown to increase endurance and improve performance in animal models, making it a potential candidate for the treatment of muscle wasting and other conditions that result in decreased physical activity. It has also been found to have anti-inflammatory and neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
4-methyl-3-morpholin-4-ylsulfonyl-N-(2-nitrophenyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O6S/c1-13-6-7-14(12-17(13)28(25,26)20-8-10-27-11-9-20)18(22)19-15-4-2-3-5-16(15)21(23)24/h2-7,12H,8-11H2,1H3,(H,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXLSHFPSIRMNKJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2[N+](=O)[O-])S(=O)(=O)N3CCOCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.